Cas no 2615-71-6 (Methyl 5-hydroxy-3-methylbenzoate)

Methyl 5-hydroxy-3-methylbenzoate structure
2615-71-6 structure
Product Name:Methyl 5-hydroxy-3-methylbenzoate
CAS No:2615-71-6
MF:C9H10O3
MW:166.173902988434
MDL:MFCD11007825
CID:1025942
PubChem ID:14288744
Update Time:2025-04-20

Methyl 5-hydroxy-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-hydroxy-5-methylbenzoate
    • DTXSID80558478
    • Methyl3-hydroxy-5-methylbenzoate
    • 2615-71-6
    • MFCD11007825
    • AT19448
    • methyl 3-hydroxy-5-methyl-benzoate
    • CS-0195570
    • Methyl 5-hydroxy-3-methylbenzoate
    • Benzoic acid, 3-hydroxy-5-methyl-, methyl ester
    • CAA61571
    • AKOS006305377
    • BS-22144
    • SCHEMBL2259905
    • FT-0689718
    • PBUWDSBWYMQASI-UHFFFAOYSA-N
    • 3-Hydroxy-5-methyl-benzoic acid methyl ester
    • MDL: MFCD11007825
    • Inchi: 1S/C9H10O3/c1-6-3-7(9(11)12-2)5-8(10)4-6/h3-5,10H,1-2H3
    • InChI Key: PBUWDSBWYMQASI-UHFFFAOYSA-N
    • SMILES: OC1C=C(C(=O)OC)C=C(C)C=1

Computed Properties

  • Exact Mass: 166.062994177g/mol
  • Monoisotopic Mass: 166.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.5Ų

Methyl 5-hydroxy-3-methylbenzoate Pricemore >>

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Methyl 5-hydroxy-3-methylbenzoate Suppliers

Amadis Chemical Company Limited
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(CAS:2615-71-6)Methyl 5-hydroxy-3-methylbenzoate
Order Number:A939931
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:32
Price ($):1916.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:2615-71-6)Methyl 5-hydroxy-3-methylbenzoate
A939931
Purity:99%
Quantity:25g
Price ($):1916.0
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